Cas no 28027-52-3 (1H-Indole-3-ethanamine,2-methyl-5-nitro-)

• Product Name: 1H-Indole-3-ethanamine,2-methyl-5-nitro-
• CAS No: 28027-52-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 284833
• PubChem ID: 347108
• Update Time: 2025-04-19

1H-Indole-3-ethanamine,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,2-methyl-5-nitro-
• 2-(2-methyl-5-nitro-1H-indol-3-yl)ethanamine
• 2-(2-methyl-5-nitro-1H-indol-3-yl)-ethylamine
• 2-(2-Methyl-5-nitro-indol-3-yl)-aethylamin
• 2-(2-methyl-5-nitro-indol-3-yl)-ethylamine
• AC1L86IY
• BBL022125
• NSC405597
• Oprea1_113529
• ST044859
• STK134544
• SureCN6765948
• NSC-405597
• 2-(2-Methyl-5-nitro-1h-indol-3-yl)ethanamine, HCl
• 28027-52-3
• CHEMBL3609909
• DTXSID40324055
• SCHEMBL6765948
• AKOS001743009
• 2-(2-METHYL-5-NITRO-1H-INDOL-3-YL)ETHAN-1-AMINE
• CVTNZTGTHNNCTN-UHFFFAOYSA-N

• Inchi： 1S/C11H13N3O2/c1-7-9(4-5-12)10-6-8(14(15)16)2-3-11(10)13-7/h2-3,6,13H,4-5,12H2,1H3
• InChI Key： CVTNZTGTHNNCTN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(CCN)=C(C)N2)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.316
• Boiling Point: 439.6°C at 760 mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.68
• PSA: 84.95
• LogP: 3.10920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives